(R)-Indoline-2-carboxylic Acid

• CAS: 98167-06-7; 98167-06-7
• Molecular Formula: C9H9NO2
• Molecular Weight: 163.176
• SMILES: C1C(NC2=CC=CC=C21)C(=O)O
• InChI: InChI=1S/C9H9NO2/c11-9(12)8-5-6-3-1-2-4-7(6)10-8/h1-4,8,10H,5H2,(H,11,12)/t8-/m1/s1
• InChIKey: QNRXNRGSOJZINA-MRVPVSSYSA-N
• Solubility: not available

Researchers requiring enantiopure (R)-indoline-2-carboxylic acid often face supply inconsistencies where racemic or wrong-enantiomer substitution compromises synthetic fidelity. This (R)-(+)-enantiomer (CAS 98167-06-7) eliminates that risk. - Defined stereochemistry: [α]/D +116±3° (c=1, 1N HCl), verified by chiral HPLC. - Documented utility: Effective substrate for indomethacin synthesis and chiral resolving agent. - Reliable supply: ≥97% purity, stored at 2-8°C under inert atmosphere; global B2B shipping.

(R)-Indoline-2-carboxylic Acid: Chiral Building Block for Enantioselective Synthesis

(R)-Indoline-2-carboxylic acid (CAS 98167-06-7), also designated (R)-(+)-Indoline-2-carboxylic acid or (2R)-2,3-dihydro-1H-indole-2-carboxylic acid, is a chiral, non-racemic heterocyclic compound with the molecular formula C₉H₉NO₂ and a molecular weight of 163.17 g/mol . It belongs to the indoline-2-carboxylic acid class, which features a fused bicyclic system comprising a benzene ring and a partially saturated pyrrole ring with a carboxylic acid substituent at the chiral C2 position. The (R)-enantiomer is one of two optically active forms, the other being (S)-(-)-Indoline-2-carboxylic acid (CAS 79815-20-6) [1]. The compound is commercially available from major suppliers such as Sigma-Aldrich (≥97.0% purity) and Thermo Scientific Chemicals (≥96.0% by HPLC), and is supplied as a pale cream to beige crystalline powder with a reported melting point range of 170–177°C . Its primary value in research and industrial procurement lies in its defined stereochemistry, which enables its use as a chiral building block in asymmetric synthesis and as a key intermediate or resolving agent in the preparation of enantiopure pharmaceuticals.

Stereochemistry (R)-enantiomer, defined absolute configuration

Primary role Chiral building block for asymmetric synthesis

Identity check Optical rotation and chiral HPLC verification

• [1] CAS Common Chemistry. (S)-Indoline-2-carboxylic acid, CAS RN 79815-20-6. American Chemical Society. Accessed 2026. View Source

Why (R)-Indoline-2-carboxylic Acid Cannot Be Substituted

The indoline-2-carboxylic acid scaffold exists in three commercially relevant forms: the racemic (±)-mixture (CAS 16851-56-2), the (S)-enantiomer (CAS 79815-20-6), and the (R)-enantiomer (CAS 98167-06-7). These forms are not interchangeable in any application where stereochemistry governs biological activity, chiral induction, or regulatory compliance. The (R)- and (S)-enantiomers exhibit opposite optical rotations — approximately +116° and −114° respectively under identical measurement conditions (c=1, 1N HCl) — confirming their distinct three-dimensional configurations . Critically, the (S)-enantiomer is the established intermediate for the ACE inhibitor perindopril, while the (R)-enantiomer has demonstrated utility as a substrate in indomethacin synthesis and as a chiral resolving agent [1]. Substituting the racemate introduces 50% of the undesired enantiomer, which can act as an impurity that compromises enantiomeric excess, reduces catalytic enantioselectivity, or generates pharmacologically inactive or antagonistic species. Procurement decisions must therefore be guided by the specific stereochemical requirement of the target application, as generic substitution directly undermines synthetic fidelity and, in pharmaceutical contexts, may violate regulatory impurity thresholds.

Racemic mixture

Introduces 50% undesired enantiomer; may reduce enantioselectivity and act as an impurity.

(S)-enantiomer

Established intermediate for perindopril; (R) is required for indomethacin synthesis and ACE inhibitor negative controls.

Achiral methods

Achiral HPLC or MS alone cannot differentiate enantiomers; optical rotation verification is essential.

• [1] MDPI Catalysts. Zhang et al. (2019). Isolation of a Bacillus aryabhattai Strain for the Resolution of (R,S)-Ethyl Indoline-2-Carboxylate to Produce (S)-Indoline-2-Carboxylic Acid. Catalysts, 9(2), 206. DOI: 10.3390/catal9020206. View Source

Key Differentiation Evidence for (R)-Indoline-2-carboxylic Acid

Optical Rotation: Differentiating (R)- and (S)-Enantiomers

The (R)-(+)-indoline-2-carboxylic acid exhibits a specific optical rotation of +116±3° (c=1, 1N HCl), while the (S)-(−)-enantiomer shows −114° (c=1, 1M HCl) under essentially identical conditions . Commercial certificates of analysis from Thermo Scientific Chemicals confirm a measured value of +116.4±0.1° (c=1, 1N HCl) . The racemic (±)-mixture shows no net optical rotation. This large-magnitude, opposite-sign rotation constitutes the most direct and analytically accessible proof of enantiomeric identity and is routinely used for incoming material verification in GMP and research environments.

Optical Rotation

Reported

(R)-enantiomer

+116±3°

(S)-enantiomer

−114°

Supports enantiomeric identity check; achiral methods insufficient.

Verify against CoA; sodium D-line, 20°C, c=1 in 1N HCl.

Evidence Dimension	Specific optical rotation [α]D
Target Compound Data	+116±3° (c=1, 1N HCl); +116.4±0.1° (Thermo Fisher CoA)
Comparator Or Baseline	(S)-(−)-Indoline-2-carboxylic acid: −114° (c=1, 1M HCl); (±)-Racemate: ~0°
Quantified Difference	Δ ≈ 230° between enantiomers; sign inversion confirms opposite absolute configuration
Conditions	Sodium D-line (589 nm), 20°C, c=1 in 1N HCl (or 1M HCl)

Why This Matters

Optical rotation is the primary pharmacopoeial identity test for chiral compounds; selecting the correct enantiomer prevents procurement of the wrong stereoisomer, which would be undetectable by achiral HPLC or MS alone.

Melting Point Differentiation Between Enantiomers

AK Scientific reports the melting point of (R)-(+)-Indoline-2-carboxylic acid as 170–172°C, while the (S)-(−)-enantiomer from the same supplier melts at 173–184°C . Sigma-Aldrich reports the (S)-enantiomer as decomposing at 177°C (lit.) . The (R)-enantiomer's lower and narrower melting range is consistent with a distinct crystal packing arrangement. Although melting point alone is not definitive for absolute configuration, the reproducible ~3–5°C offset between enantiomers provides a rapid, orthogonal identity check supplementary to optical rotation.

Melting Point Δ

Reported

3–5°C lower

Orthogonal identity screening supplement to optical rotation.

Capillary method; heating rate not specified; (R) 170–172°C vs. (S) 173–184°C.

Evidence Dimension	Melting point (capillary)
Target Compound Data	170–172°C (AK Scientific); 177°C (CHEMSRC, decomposition)
Comparator Or Baseline	(S)-(−)-Indoline-2-carboxylic acid: 173–184°C (AK Scientific); 177°C dec. (Sigma-Aldrich lit.)
Quantified Difference	Onset ~3°C lower for (R)-enantiomer; narrower range (2°C vs. 11°C)
Conditions	Capillary melting point apparatus; heating rate not specified

Why This Matters

Melt point divergence can indicate residual solvent, diastereomeric salt contamination, or partial racemization; it serves as a low-cost incoming QC gate before committing to more expensive chiral chromatographic analysis.

Enzymatic Resolution Yields High Enantiomeric Purity

A study using immobilized Candida antarctica lipase (Chirazyme L-2) for enantioselective hydrolysis of N-Boc-indoline-2-carboxylic acid methyl ester demonstrated an enantioselectivity factor E > 1000, yielding (S)-carboxylic acid at >99.9% ee and unreacted (R)-ester at 99.6% ee at 49.9% conversion [1]. Separately, a patent for enzymatic resolution using Savinase reported that (S)-indoline-2-carboxylic acid methyl ester remains unhydrolyzed with optical purity of at least 99% e.e., while (R)-indoline-2-carboxylic acid is produced from the hydrolyzed fraction [2]. These data demonstrate that both enantiomers are accessible at very high enantiomeric purity through orthogonal enzymatic approaches, but achieving either requires deliberate selection of the correct starting enantiomer or chiral catalyst.

Enzymatic Resolution

Method context

C. antarctica lipase

E > 1000; (R)-ester 99.6% ee

High enantiomeric purity accessible via kinetic resolution.

N-Boc-protected substrate, 60°C; Savinase route also yields ≥99% ee (R)-acid.

Evidence Dimension	Enantiomeric excess (e.e.) after enzymatic resolution
Target Compound Data	(R)-ester unreacted: 99.6% ee (lipase method); (R)-acid from Savinase hydrolysis: ≥99% e.e.
Comparator Or Baseline	(S)-acid from lipase hydrolysis: >99.9% ee; (S)-ester from Savinase: ≥99% e.e.
Quantified Difference	Both enantiomers achievable at >99% e.e.; selectivity factor E > 1000 for lipase method
Conditions	C. antarctica lipase, 60°C, N-Boc-protected methyl ester substrate; or Savinase protease, aqueous buffer

Why This Matters

For procurement, this confirms that high-purity (R)-indoline-2-carboxylic acid can be sourced either as the direct product of enantioselective synthesis or as the resolved antipode of enzymatic kinetic resolution—both routes yielding material suitable for pharmaceutical intermediate applications.

• [1] Both Enantiomers of N-Boc-indoline-2-carboxylic Esters. Academic.oup.com, 2004. Lipase-catalyzed hydrolysis, E > 1000, (S)-acid >99.9% ee, (R)-ester 99.6% ee. Accessed 2026. View Source
• [2] Lim, J.H.; Kim, J.K. Method for preparing (S)-indoline-2-carboxylic acid and (S)-indoline-2-carboxylic acid methyl ester using hydrolytic enzyme. US Patent, 2004. Savinase yields (S)-ester with ≥99% e.e. (R)-acid from hydrolyzed fraction. View Source

Stereochemistry-Activity Relationship in ACE Inhibition

In a foundational Journal of Medicinal Chemistry study, four stereoisomers of 1-(3-mercapto-2-methyl-1-oxopropyl)indoline-2-carboxylic acid were synthesized and tested for ACE inhibition. The (S,S)-diastereomer (7b) was the most potent, with an in vitro IC₅₀ of approximately 2.6 × 10⁻⁹ M—approximately 3 times the potency of captopril in the same assay [1][2]. The potency order was explicitly reported as 6b(S,S) > 6b(S,R) > 6b(R,S) > 6b(R,R) for the benzoyl-protected series, establishing that the stereochemistry at both the indoline C2 and the mercapto side-chain methyl group is critical for activity . For the (R)-indoline-2-carboxylic acid building block, this means it is the precursor to the less active (R,R)- and (R,S)-diastereomers; the (S)-enantiomer is required to access the most potent (S,S) configuration.

ACE Inhibition SAR

Class-level

(R)-derived diastereomers

(R,R)/(R,S) least active

(S)-derived (S,S)-7b

IC₅₀ ≈ 2.6 nM

(R)-enantiomer yields negative controls for SAR studies.

Rat plasma ACE assay; J. Med. Chem. 1983. Potency order: (S,S) > (S,R) > (R,S) > (R,R).

Evidence Dimension	In vitro ACE inhibition IC₅₀
Target Compound Data	(R)-indoline-2-carboxylic acid → (R,R)/(R,S) diastereomers: less active than (S,S)
Comparator Or Baseline	(S)-indoline-2-carboxylic acid → (S,S)-7b: IC₅₀ ≈ 2.6 nM (~3× captopril); potency order: (S,S) > (S,R) > (R,S) > (R,R)
Quantified Difference	~3-fold potency advantage of (S,S) over captopril; (R)-derived diastereomers rank lowest in series
Conditions	In vitro ACE inhibition assay using rat plasma ACE; J. Med. Chem. 1983, 26, 394-403

Why This Matters

This class-level SAR directly informs procurement: laboratories developing ACE inhibitors must select the (S)-enantiomer for lead optimization, while the (R)-enantiomer serves as a stereochemical control or is used in applications where the (R)-configuration is specifically required (e.g., indomethacin synthesis).

• [1] Kim, D.H.; Guinosso, C.J.; Buzby, G.C.; Herbst, D.R.; McCaully, R.J.; Wicks, T.C.; Wendt, R.L. (Mercaptopropanoyl)indoline-2-carboxylic acids and related compounds as potent angiotensin converting enzyme inhibitors and antihypertensive agents. J. Med. Chem. 1983, 26(3), 394-403. PMID: 6298429. View Source
• [2] CPRiL Database. Sentence extracted: mercaptan 7b(S,S) showed in vitro potency 3 times that of captopril. PMID: 6298429. Accessed 2026. View Source

Enantiomer-Specific Pharmaceutical Intermediates

The (R)-(+)-indoline-2-carboxylic acid has been documented as an effective substrate in the synthesis of the non-steroidal anti-inflammatory drug (NSAID) indomethacin via ion-pair formation with glycinol , while the (S)-enantiomer is unequivocally established as the key intermediate in the industrial synthesis of perindopril, a third-generation ACE inhibitor [1][2]. Multiple patents describe processes specifically for (2S)-indoline-2-carboxylic acid preparation with enantiomeric purity exceeding 99.5% for perindopril manufacturing [2]. This application-level segregation means that a procurement decision based on the target drug molecule effectively dictates which enantiomer must be ordered.

Intermediate Use

Class-level

(R)-enantiomer

Indomethacin synthesis

(S)-enantiomer

Perindopril intermediate

Application dictates enantiomer selection; no cross-utility documented.

Perindopril requires >99.5% ee; indomethacin route uses ion-pair method.

Evidence Dimension	Documented pharmaceutical intermediate application
Target Compound Data	(R)-Indoline-2-carboxylic acid → indomethacin synthesis (ion-pair substrate with glycinol)
Comparator Or Baseline	(S)-Indoline-2-carboxylic acid → perindopril synthesis (key intermediate, >99.5% ee required); also pentopril
Quantified Difference	Mutually exclusive synthetic destinations based on absolute configuration; no cross-utility documented
Conditions	Perindopril: multi-ton industrial process via resolution with (R)-α-methylbenzylamine; Indomethacin: research-scale ion-pair method

Why This Matters

For pharmaceutical intermediate procurement, ordering the wrong enantiomer results in unusable material. The (R)-enantiomer is the correct choice for indomethacin-related programs, while the (S)-enantiomer is mandatory for perindopril manufacture.

• [1] MDPI Catalysts. Zhang et al. (2019). (S)-indoline-2-carboxylic acid is a key intermediate for perindopril synthesis. Catalysts, 9(2), 206. View Source
• [2] Mendeley Data. Method for the synthesis of (2S)-indoline-2-carboxylic acid for use in the synthesis of perindopril. Enantiomeric purity >99.5% achieved via resolution with (R)-α-methylbenzylamine. View Source

Commercial Purity Comparison Between Enantiomers

Sigma-Aldrich offers (R)-(+)-Indoline-2-carboxylic acid at ≥97.0% purity (Product 51266) , while the (S)-(−)-enantiomer is available at a higher 99% purity specification (Product 346802) . Thermo Scientific Chemicals lists the (R)-enantiomer at ≥96.0% by HPLC . The 2% purity differential between enantiomers from the same supplier likely reflects differences in production scale and purification optimization: the (S)-enantiomer benefits from process development driven by its role as a perindopril intermediate, whereas the (R)-enantiomer is produced at lower volumes. For applications requiring ≥98% purity (e.g., analytical reference standards, GMP starting materials), additional purification or alternative sourcing may be necessary for the (R)-enantiomer.

Commercial Purity

Supplier data

(R) ≥97% vs. (S) 99%

Purity gap reflects production scale; additional purification may be needed for >98% applications.

Sigma-Aldrich, Thermo Scientific CoA specifications; request lot-specific data.

Evidence Dimension	Commercial purity specification (assay)
Target Compound Data	≥97.0% (Sigma-Aldrich); ≥96.0% by HPLC (Thermo Scientific); 95% (AK Scientific)
Comparator Or Baseline	(S)-(−)-Indoline-2-carboxylic acid: 99% (Sigma-Aldrich); 95% (AK Scientific)
Quantified Difference	2–3% lower minimum purity specification for (R)-enantiomer from premium suppliers
Conditions	Supplier CoA specifications; Sigma-Aldrich, Thermo Scientific/Alfa Aesar, AK Scientific

Why This Matters

This purity gap is a practical procurement consideration: if a project requires >98% purity for the (R)-enantiomer, scientists must either request a custom purification, source from a specialist chiral supplier, or perform in-house purification before use.

Application Scenarios for (R)-Indoline-2-carboxylic Acid

Indomethacin and NSAID Analog Synthesis

When the synthetic target is indomethacin or structurally related NSAID analogs, (R)-(+)-Indoline-2-carboxylic acid (CAS 98167-06-7) is the documented effective substrate, forming an ion-pair with glycinol for subsequent elaboration . The (S)-enantiomer has no documented utility in this synthetic route. Procurement should specify ≥97% purity and verify optical rotation at +116±3° (c=1, 1N HCl) upon receipt to ensure stereochemical integrity .

Stereochemical Controls for ACE Inhibitor SAR Studies

In structure-activity relationship studies of indoline-based ACE inhibitors, the (R)-indoline-2-carboxylic acid serves as the precursor to the (R,S)- and (R,R)-diastereomers of mercaptopropanoyl-indoline-2-carboxylic acids—the least active stereoisomers in the series . These diastereomers function as essential negative controls to validate the stereochemical dependence of ACE inhibition, where the (S,S)-diastereomer exhibits approximately 3× the potency of captopril . Researchers must procure the (R)-enantiomer specifically to access these control compounds.

Chiral Resolution Method Development

The (R)-indoline-2-carboxylic acid is the unreacted antipode in lipase-catalyzed resolutions that produce (S)-acid at >99.9% ee . In process development for enzymatic kinetic resolutions, the (R)-enantiomer serves both as a starting material for method calibration and as the product of complementary hydrolytic enzymes such as Savinase . Its certified optical rotation (+116±3°) provides a calibration standard for chiral HPLC method validation.

Chiral Ligand Development for Asymmetric Catalysis

The (R)-indoline-2-carboxylic acid, as a constrained cyclic analog of phenylalanine, is employed as a chiral scaffold for designing enantioselective catalysts and ligands. While the (S)-enantiomer has been more extensively explored in organocatalytic cyclopropanation via the MacMillan directed electrostatic activation (DEA) mechanism , the (R)-enantiomer provides access to the mirror-image catalyst series, enabling the synthesis of opposite-enantiomer products. Procurement for asymmetric catalysis programs should specify the (R)-enantiomer when the target product configuration demands the (R)-derived ligand architecture.

Application

Selection Property

Validation Focus

Indomethacin & NSAID analog synthesis

Reported (R)-specific substrate utility

Optical rotation identity; stereochemical integrity

ACE inhibitor SAR control compounds

Precursor to (R)-configured diastereomer series

Stereochemical identity by optical rotation

Enzymatic kinetic resolution development

Unreacted antipode & calibration standard

Enantiomeric purity by chiral HPLC

Asymmetric catalysis ligand design

Chiral scaffold for mirror-image catalyst series

Enantiomeric identity; catalytic performance context

• [1] Kim, D.H. et al. J. Med. Chem. 1983, 26(3), 394-403. ACE inhibitor SAR; (S,S)-7b IC₅₀ ≈ 2.6 nM, ~3× captopril potency. View Source
• [2] Both Enantiomers of N-Boc-indoline-2-carboxylic Esters. Academic.oup.com, 2004. Lipase E > 1000; (S)-acid >99.9% ee. View Source